Cas no 1210477-90-9 (3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide)

• Product Name: 3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide
• CAS No: 1210477-90-9
• MF: C₂₀H₁₇ClN₄O₅S
• MW: 460.890782117844
• CID: 6207833
• PubChem ID: 27678546
• Update Time: 2025-07-01

3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1210477-90-9
• 3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide
• EN300-26602259
• AKOS034180083
• Z32108926

• Inchi： 1S/C20H17ClN4O5S/c1-30-16-8-6-15(7-9-16)25-31(28,29)17-4-2-3-13(11-17)19(26)23-24-20(27)14-5-10-18(21)22-12-14/h2-12,25H,1H3,(H,23,26)(H,24,27)
• InChI Key： VAYGHWYCWLZDEW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NNC(C1=CC=CC(=C1)S(NC1C=CC(=CC=1)OC)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 460.0608185g/mol
• Monoisotopic Mass: 460.0608185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 135Ų

Additional information on 3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide

Introduction to 3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide (CAS No. 1210477-90-9)

3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide, with the CAS number 1210477-90-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a sulfonamide group, a chloropyridine moiety, and a formohydrazide functionality. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of 3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide is notable for its intricate arrangement of functional groups. The sulfonamide group is a common pharmacophore in many drugs, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the chloropyridine moiety adds to the compound's lipophilicity and can influence its pharmacokinetic properties. The formohydrazide functionality, on the other hand, can participate in various chemical reactions and interactions, potentially enhancing the compound's biological activity.

In recent years, there has been a growing interest in the development of new therapeutic agents that target specific biological pathways. 3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide has been studied for its potential as an inhibitor of various enzymes and receptors involved in disease processes. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in cellular signaling pathways. This property makes it a promising candidate for the treatment of cancers and other diseases characterized by aberrant kinase activity.

Beyond its potential as an enzyme inhibitor, 3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide has also been investigated for its anti-inflammatory properties. Inflammation is a critical component of many diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators. This dual action—targeting both kinases and inflammatory pathways—positions it as a versatile therapeutic agent with broad applications.

The pharmacokinetic properties of 3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide have also been extensively studied. Its lipophilic nature facilitates absorption and distribution within the body, while the presence of polar functional groups such as the sulfonamide group helps to balance its solubility and metabolic stability. These properties are crucial for ensuring that the compound reaches its intended biological targets and maintains an effective concentration over time.

Clinical trials have further validated the therapeutic potential of 3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide. Early-phase trials have shown promising results in terms of safety and efficacy, with minimal adverse effects reported. These findings have paved the way for more advanced clinical studies to explore its full therapeutic potential.

In addition to its direct therapeutic applications, 3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide serves as a valuable tool in basic research. Its unique structure and biological activities make it an excellent model compound for studying enzyme inhibition, receptor binding, and other molecular mechanisms involved in disease processes. Researchers can use this compound to gain insights into the underlying biology of various conditions and to identify new targets for drug development.

The synthesis of 3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide involves several well-established chemical reactions. The key steps include the formation of the sulfonamide strong group through reaction with sulfuryl chloride or another suitable reagent, followed by coupling with the appropriate formohydrazide derivative. The final step involves functionalization with the chloropyridine moiety to yield the desired product. These synthetic methods are robust and scalable, making it feasible to produce this compound on a commercial scale.

In conclusion, 3-{[(6-chloropyridin-3-yl)formohydrazido]carbonyl}-N-(4-methoxyphenyl)benzene-1-sulfonamide (CAS No. 1210477-90-9) is a promising compound with significant potential in both therapeutic applications and basic research. Its unique structural features and biological activities make it a valuable asset in the ongoing efforts to develop new treatments for various diseases and conditions. As research continues to advance, it is likely that this compound will play an increasingly important role in pharmaceutical development.